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Abstract
Chlorinated paraffins (CPs) are a complex class of industrial chemicals used for a wide range

of applications, including as secondary plasticizers, flame retardants, and extreme pressure

additives in lubricants. "Cereclor™" is a prominent trade name, formerly of Imperial Chemical

Industries (ICI) and now INEOS, for a specific line of CPs. While chemically indistinct from

other chlorinated paraffins at a fundamental level, the Cereclor™ brand signifies a range of

specific, quality-controlled formulations tailored for distinct industrial purposes. This technical

guide elucidates the key distinctions by comparing the physicochemical properties of specific

Cereclor™ grades to the broader categories of chlorinated paraffins, detailing the analytical

methodologies for their characterization, and summarizing their toxicological and regulatory

profiles.

Introduction to Chlorinated Paraffins
Chlorinated paraffins are complex mixtures of polychlorinated n-alkanes, produced by the

chlorination of paraffin fractions derived from petroleum.[1] The properties of a given CP

mixture are defined by two primary factors: the carbon chain length of the paraffin feedstock

and the degree of chlorination by weight.[1]

Based on carbon chain length, CPs are categorized into three main groups:
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Short-Chain Chlorinated Paraffins (SCCPs): C₁₀–C₁₃ alkanes

Medium-Chain Chlorinated Paraffins (MCCPs): C₁₄–C₁₇ alkanes

Long-Chain Chlorinated Paraffins (LCCPs): C₁₈–C₃₀ (and higher) alkanes[1][2]

The chlorine content typically ranges from 30% to over 70% by weight.[1] These two factors—

chain length and chlorination degree—dictate the final physical state (from mobile liquids to

waxy solids), viscosity, density, and performance characteristics of the product.[1]

Cereclor™ is the trade name for a range of medium-chain and long-chain chlorinated paraffins

manufactured to specific standards.[3] The primary distinction, therefore, is not one of unique

chemistry but of brand, specific formulation, and guaranteed performance characteristics for

targeted applications. A specific grade, such as Cereclor™ S52, represents a defined MCCP

with a controlled chlorine content and viscosity profile.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.researchgate.net/publication/226179260_An_analytical_method_for_chlorinated_paraffins_and_their_determination_in_soil_samples
https://www.researchgate.net/publication/371331718_Toxic_Effects_and_Toxicological_Mechanisms_of_Chlorinated_Paraffins_A_Review_for_Insight_into_Species_Sensitivity_and_Toxicity_Difference
https://www.researchgate.net/publication/226179260_An_analytical_method_for_chlorinated_paraffins_and_their_determination_in_soil_samples
https://www.researchgate.net/publication/226179260_An_analytical_method_for_chlorinated_paraffins_and_their_determination_in_soil_samples
https://www.benchchem.com/product/b8269983?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11794532/
https://www.benchchem.com/product/b8269983?utm_src=pdf-body
https://www.researchgate.net/publication/301773294_Quantification_of_short-_and_medium-chain_chlorinated_paraffins_in_environmental_samples_by_Gas_Chromatography_Quadrupole_Time-of-Flight_Mass_Spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8269983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chlorinated Paraffins (CPs)
(CₓH₍₂ₓ₊₂₋ᵧ₎Clᵧ)

Short-Chain (SCCPs)
C₁₀-C₁₃

e.g., Banned
for many uses

Medium-Chain (MCCPs)
C₁₄-C₁₇

Long-Chain (LCCPs)
C>₁₇

Generic CPs Cereclor™ Grades
(Mainly MCCP & LCCP)

Sample Preparation Instrumental Analysis

1. Homogenized
Sample (0.5-1g)

2. Solvent Extraction
(Hexane/DCM, Ultrasonication)

3. Multi-layer Silica Cleanup
(Acidic Silica)

4. Concentrate to Final Volume
(e.g., 200µL in Cyclohexane)

5. GC-ECNI-HRMS
Analysis

6. Data Processing
(Deconvolution & Quantification)

Result:
CP Concentration & Profile
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Physicochemical Properties

Resulting Characteristics & Impact

Carbon Chain Length

Viscosity

Longer chain
= Higher viscosity

Persistence & Bioaccumulation

Shorter chain (SCCP)
= Higher concern

Toxicity

Shorter chain (SCCP)
= Higher toxicity

Degree of Chlorination (%)

Higher %Cl
= Higher viscosity

Industrial Application

Determines use
(e.g., Lubricant vs. Plasticizer)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8269983#distinction-between-cereclor-and-other-
chlorinated-paraffins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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